Capsidiol

• IUPAC Name: (1R,3R,4S,4aR,6R)-4,4a-dimethyl-6-prop-1-en-2-yl-2,3,4,5,6,7-hexahydro-1H-naphthalene-1,3-diol
• InChI: InChI=1S/C15H24O2/c1-9(2)11-5-6-12-14(17)7-13(16)10(3)15(12,4)8-11/h6,10-11,13-14,16-17H,1,5,7-8H2,2-4H3/t10-,11-,13-,14-,15-/m1/s1
• InChI Key: BXXSHQYDJWZXPB-OKNSCYNVSA-N
• Canonical SMILES: CC1C(CC(C2=CCC(CC12C)C(=C)C)O)O
• Isomeric SMILES: C[C@@H]1[C@@H](C[C@H](C2=CC[C@H](C[C@]12C)C(=C)C)O)O
• Molecular Formula: C15H24O2
• DSSTOX Substance ID: DTXSID50190703
• Molecular Weight: 236.35 g/mol
• Physical Description: Solid
• CAS RN: 37208-05-2

Description

Capsidiol is a sesquiterpene phytoalexin produced by plants of the Solanaceae family, such as pepper and tobacco, in response to pathogenic attacks. Phytoalexins like this compound are antimicrobial substances synthesized de novo by plants that accumulate rapidly at areas of pathogen infection. They play a crucial role in the defense mechanisms of plants by inhibiting the growth of various fungi and bacteria .

Synthesis Analysis

The biosynthesis of this compound involves the incorporation of precursors such as sodium acetate and mevalonolactone, which are integrated into the phytoalexin structure. This process occurs in plants like Capsicum frutescens fruits when they are inoculated with fungal spores . Additionally, this compound can be synthesized from (+)-5-epi-aristolochene, a common precursor of several phytoalexins, through a series of enzymatic reactions . The synthesis of this compound is regulated by enzymes such as sesquiterpene cyclases, which are inducible by elicitors like cellulase .

Molecular Structure Analysis

This compound's molecular structure is characterized by the presence of an angular methyl group, which is believed to arise from the migration from the C-10 position of a eudesmane-type intermediate. This hypothesis is supported by the pattern of carbon-carbon coupling observed in carbon-13 nuclear magnetic resonance (NMR) data . The molecular structure of this compound has been further elucidated through various spectroscopic methods, including gas chromatography-mass spectrometry (GC-MS), and NMR .

Chemical Reactions Analysis

This compound undergoes metabolic transformations when exposed to enzymes such as cytochrome P-450-dependent monooxygenases. In rabbit liver microsomes, this compound is metabolized into more polar products, one of which has been identified as 13-hydroxythis compound . In pepper leaves, this compound can inhibit the activity of trans-cinnamate-4-hydroxylase, another cytochrome P-450-dependent enzyme, suggesting that this compound itself can influence the metabolic pathways within the plant .

Physical and Chemical Properties Analysis

This compound exhibits various biological activities, including the inhibition of contractions in isolated guinea-pig ileum and trachea, which suggests that it affects smooth muscle activity. It also inhibits prostaglandin synthesis in vitro, indicating its potential as an anti-inflammatory agent . Furthermore, this compound has been shown to possess immunomodulatory and antineuroinflammatory activities, which may help prevent neurodegeneration . Its bacteriostatic properties against Helicobacter pylori and antioxidant activities have also been documented, highlighting its potential for medical applications .

Scientific Research Applications

Antimicrobial Properties

Capsidiol, a sesquiterpene, is primarily known for its antimicrobial properties. It's produced by plants like Nicotiana tabacum in response to fungal attacks, forming via the isoprenoid pathway from 5-epi-aristolochene. This response is a crucial part of the plant's defense mechanism against pathogens (Ralston et al., 2001).

Immunomodulatory and Antineuroinflammatory Activities

This compound has shown potential in modulating immune responses and reducing neuroinflammation. In a study involving mouse models, this compound significantly reduced certain immune cell populations and cytokine production, hinting at its role in preventing neurodegeneration, especially in diseases like multiple sclerosis (Yang & Song, 2020).

Role in Plant Defense Mechanisms

This compound plays a significant role in the defense mechanisms of plants. It accumulates in response to environmental stimuli such as pathogen attacks. This accumulation is a part of the plant's broader strategy to protect itself against various threats (Brooks, Watson & Freer, 1986).

Analysis and Detection Techniques

The determination and analysis of this compound in plant tissues are essential for understanding its role in plant physiology and defense. Advanced techniques like High-Performance Liquid Chromatography (HPLC) have been developed for this purpose, providing insights into the concentration and dynamics of this compound in response to external stimuli (Literáková et al., 2010).

Fungitoxicity and Plant Pathogen Interactions

This compound exhibits fungitoxic properties, significantly affecting the germination and growth of pathogenic fungi. This characteristic contributes to the resistance mechanisms in plants like peppers and tobacco against fungal pathogens (Ward, Unwin & Stoessl, 1974).

Metabolic Processes Involving this compound

Research indicates that this compound is metabolized into more polar products in the presence of certain enzymes. This metabolism is a part of the complex plant biochemical pathways and contributes to understanding the broader roles of phytoalexins like this compound in plant biology (Saimmaime & Coulomb, 1993).

Role in Plant Resistance to Pathogens

This compound is crucial in conferring resistance to certain plant species against pathogens. For instance, it's been found to be significantly involved in the resistance of wild tobacco against fungal pathogens, playing a key role independent of other signaling pathways (Song et al., 2019).

Interaction with Cell Membranes of Pathogens

It affects the molecular structure of the cell membranes of pathogens like Phytophthora capsici, causing significant changes in their protein and lipid content. This interaction is hypothesized to be a step in the development of biochemical resistance (Turelli et al., 1984).

Mechanism of Action

Target of Action

Capsidiol is a terpenoid compound that accumulates in plants like tobacco and chili pepper in response to fungal infection . It is categorized under the broad term of phytoalexin, a class of low molecular weight plant secondary metabolites that are produced during infection . The primary targets of this compound are the oomycete pathogens, such as Phytophthora infestans .

Mode of Action

This compound interacts with its targets by inhibiting their growth and germination . The exact molecular mechanisms of this interaction remain unknown . It’s known that the production of this compound is increased in response to radical oxygen species production .

Biochemical Pathways

This compound is produced via the mevalonate (MVA) pathway . Eight enzymes are involved in the production of farnesyl pyrophosphate (FPP), the common precursor of phytosterols for maintaining membrane integrity and sesquiterpenoid phytoalexins for plant defense . For genes encoding enzymes involved in this compound production, 10 copies of 5-epi-aristolochene synthase (NbEAS) and six copies of 5-epi-aristolochene dihydroxylase (NbEAH) were identified, and all copies were significantly upregulated during the induction of disease resistance .

Pharmacokinetics

It’s known that this compound accumulates in the infected parts of the plants . More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

The production of this compound in plants leads to an increased resistance against certain pathogens . This compound exhibits strong anti-fungal activities against Alternaria alternata when purified from infected plants and applied to fungal growth .

Action Environment

The production of this compound is influenced by environmental factors such as the presence of pathogens . . This suggests that the environment in which the plant is situated plays a crucial role in the action, efficacy, and stability of this compound.

Future Directions

The transcriptome dataset produced can serve as a powerful tool for future analysis of several other metabolic pathways mentioned in this study, in which focused only on capsidiol-related.